Cas no 89029-04-9 (Acetic acid, [(5-amino-1H-benzimidazol-2-yl)thio]-, ethyl ester)

Acetic acid, [(5-amino-1H-benzimidazol-2-yl)thio]-, ethyl ester structure
89029-04-9 structure
Product Name:Acetic acid, [(5-amino-1H-benzimidazol-2-yl)thio]-, ethyl ester
CAS No:89029-04-9
MF:C11H13N3O2S
MW:251.304820775986
CID:615295
PubChem ID:127259152
Update Time:2025-04-19

Acetic acid, [(5-amino-1H-benzimidazol-2-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(5-amino-1H-benzimidazol-2-yl)thio]-, ethyl ester
    • ethyl 2-[(6-amino-1H-benzimidazol-2-yl)sulfanyl]acetate
    • 2-((5-Amino-1H-benzo[d]imidazol-2-yl)thio)ethyl acetate
    • 89029-04-9
    • Inchi: 1S/C11H13N3O2S/c1-7(15)16-4-5-17-11-13-9-3-2-8(12)6-10(9)14-11/h2-3,6H,4-5,12H2,1H3,(H,13,14)
    • InChI Key: MPBCFABGZVIRFU-UHFFFAOYSA-N
    • SMILES: S(CCOC(C)=O)C1=NC2C=CC(=CC=2N1)N

Computed Properties

  • Exact Mass: 251.07284784g/mol
  • Monoisotopic Mass: 251.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 106Ų
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